Cas no 899738-87-5 (ethyl 4-{2-(3-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{2-(3-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate
• CAS No: 899738-87-5
• MF: C₁₇H₂₅N₃O₆S
• MW: 399.461903333664
• CID: 5488357
• Update Time: 2025-06-08

ethyl 4-{2-(3-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[2-[(3-methoxybenzoyl)amino]ethylsulfonyl]piperazine-1-carboxylate
• ethyl 4-{2-(3-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate

• Inchi： 1S/C17H25N3O6S/c1-3-26-17(22)19-8-10-20(11-9-19)27(23,24)12-7-18-16(21)14-5-4-6-15(13-14)25-2/h4-6,13H,3,7-12H2,1-2H3,(H,18,21)
• InChI Key： RPZAGFAVLVQXQI-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(S(CCNC(=O)C2=CC=CC(OC)=C2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ethyl 4-{2-(3-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate

Exploring the Chemistry and Applications of Ethyl 4-{2-(3-Methoxyphenyl)Formamidoethanesulfonyl}Piperazine-1-Carboxylate (CAS 899738-87-5)

In the ever-evolving landscape of pharmaceutical and organic chemistry, ethyl 4-{2-(3-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate (CAS 899738-87-5) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique piperazine-carboxylate backbone and 3-methoxyphenyl moiety, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "sulfonamide synthesis," "piperazine derivatives in medicine," and "CAS 899738-87-5 applications," reflecting the growing demand for specialized knowledge about this compound.

The molecular structure of ethyl 4-{2-(3-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate combines a sulfonamide linker with a piperazine ring, a feature often associated with enhanced bioavailability and binding affinity in medicinal chemistry. This structural motif is particularly relevant in the context of recent trends, such as the development of small-molecule inhibitors and targeted therapies. Searches for "piperazine-based drug design" and "sulfonamide functional groups" highlight the compound's relevance to cutting-edge research.

From a synthetic perspective, CAS 899738-87-5 serves as a versatile intermediate. Its ethyl carboxylate group allows for further derivatization, making it valuable in combinatorial chemistry and high-throughput screening. Laboratories focusing on fragment-based drug discovery or peptide mimetics often explore this compound's reactivity. Online queries like "how to modify piperazine carboxylates" or "sulfonamide coupling reactions" underscore its utility in organic synthesis.

Beyond pharmaceuticals, ethyl 4-{2-(3-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate has potential applications in agrochemicals and materials science. The 3-methoxy aromatic component contributes to photostability, a property sought after in UV-stable coatings and polymer additives. With increasing interest in sustainable chemistry, searches for "green synthesis of sulfonamides" and "biodegradable piperazine compounds" align with this compound's environmental research potential.

Analytical characterization of CAS 899738-87-5 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, addressing common search queries like "how to analyze sulfonamide purity." The compound's crystalline properties also make it suitable for X-ray diffraction studies, a topic frequently explored in academic forums.

In conclusion, ethyl 4-{2-(3-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate represents a multifaceted chemical entity bridging medicinal chemistry and material science. Its structural features respond to contemporary research demands, from precision medicine to smart materials, ensuring its continued relevance in scientific discourse.